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Compound of Interest

Compound Name: 1,4-Epoxynaphthalene

Cat. No.: B14758370

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1,4-
epoxynaphthalene, a key bicyclic ether. The information presented herein is intended to
support research, development, and quality control activities involving this compound.

Core Physical and Chemical Properties

1,4-Epoxynaphthalene, also known as 1,4-dihydro-1,4-epoxynaphthalene, is a white
crystalline solid at room temperature.[1][2] It possesses a distinct aromatic odor.[2] The
compound is slightly soluble in water.[2]

Table 1: Quantitative Physical and Chemical Properties of 1,4-Epoxynaphthalene
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Property Value Source(s)

Molecular Formula C10HsO (2131415161 71I8]

Molecular Weight 144.17 g/mol [2][5]1[61[9]

Melting Point 54-57 °C [1][4][6][9][10]

Boiling Point 240.5 °C at 760 mmHg [1][3]14]

Density 1.207 g/cm? [1][4]

Flash Point 93 °C [11[3][4]

Refractive Index 1.626 (4]

Vapor Pressure 0.1+ F).S mmHg at 25°C 4]
(Predicted)

Appearance White crystalline solid/powder [1112][6]

Solubility in Water Slightly soluble [2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1,4-
epoxynaphthalene.

e Mass Spectrometry: The mass spectrum (electron ionization) of 1,4-epoxynaphthalene
shows prominent peaks at m/z values of 115, 116, and 118.[5][8]

o Infrared (IR) Spectroscopy: FTIR spectra, typically obtained using a mull or in the vapor
phase, are available for structural elucidation.[5]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 13C NMR spectral
data have been reported and are essential for confirming the molecular structure.[5]

Experimental Protocols

The following are generalized experimental methodologies for the determination of the key
physical properties of 1,4-epoxynaphthalene.
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3.1. Melting Point Determination

The melting point of 1,4-epoxynaphthalene can be determined using a standard melting point
apparatus, such as a Mel-Temp or a Vernier Melt Station.[11]

e Procedure:

[¢]

A small, dry sample of crystalline 1,4-epoxynaphthalene is finely crushed and packed
into a capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate (initially rapid, then slow near the expected
melting point).

o The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting range.[11]

3.2. Boiling Point Determination
The boiling point can be determined by simple distillation.[11]

e Procedure:

[¢]

A sample of 1,4-epoxynaphthalene is placed in a round-bottom flask.

[¢]

A simple distillation apparatus is assembled with a thermometer positioned so that the top
of the bulb is level with the bottom of the side arm of the distillation head.[11]

[¢]

The flask is heated to bring the liquid to a boil.

[e]

The temperature is recorded when the vapor temperature stabilizes, indicating the boiling
point.[11]

3.3. Solubility Determination

A gualitative assessment of solubility can be performed by observing the miscibility of the
compound in various solvents.[12]
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e Procedure:

o Approximately 0.1 g of 1,4-epoxynaphthalene is added to 1 mL of a solvent (e.g., water,
ethanol, diethyl ether) in a test tube.

o The mixture is agitated to observe if the solid dissolves.

o Observations of "soluble," "slightly soluble," or "insoluble" are recorded.
3.4. Purification
For obtaining a high-purity sample, the following purification method can be employed.[10]
e Procedure:

o Dissolve the crude 1,4-epoxynaphthalene in diethyl ether.

o Wash the ether solution with water.

o Dry the organic layer over anhydrous potassium carbonate.

o Filter the solution and evaporate the solvent.

o Recrystallize the residue from petroleum ether (b.p. 40-60 °C).

o Further purification can be achieved by sublimation.[10]

Synthesis and Reaction Pathway

1,4-Epoxynaphthalene can be synthesized via a Diels-Alder reaction between furan and
benzyne, which is generated in situ. The following diagram illustrates a common synthetic
workflow.
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Anthranilic Acid Diazotization
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Caption: Synthesis of 1,4-Epoxynaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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